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Abstract
Rengynic acid, a natural compound isolated from the seeds of Forsythia suspensa (Thunb.)

Vahl, has demonstrated notable antiviral properties, particularly against the Respiratory

Syncytial Virus (RSV). This technical guide provides a detailed overview of the chemical

structure, physicochemical properties, and known biological activities of Rengynic acid. It

includes a summary of its spectroscopic data, detailed experimental protocols for its isolation,

and an exploration of its potential therapeutic applications. This document is intended to serve

as a comprehensive resource for researchers and professionals engaged in natural product

chemistry, virology, and drug discovery.

Chemical Structure and Properties
Rengynic acid, systematically named 2-(1,4-dihydroxycyclohexyl)acetic acid, was first isolated

and characterized by Guo-Gang Zhang and his team.[1] The structure was elucidated through

extensive spectroscopic analysis.

Chemical Structure:

While the initial publication did not specify the stereochemistry of the hydroxyl and

carboxymethyl groups on the cyclohexane ring, further studies are required for a complete
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stereochemical assignment. The molecular formula of Rengynic acid is C8H14O4, and its

molecular weight is 174.19 g/mol .

Physicochemical and Spectroscopic Data:

A comprehensive summary of the known physicochemical and spectroscopic data for

Rengynic acid is presented in the table below. This data is crucial for the identification and

characterization of the compound.

Property Value Reference

Molecular Formula C8H14O4

Molecular Weight 174.19 g/mol

CAS Number 517883-38-4

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Infrared (IR) Spectroscopy

Characteristic absorptions for

hydroxyl and carboxyl groups.

[1]

[1]

Mass Spectrometry (MS)
Consistent with the molecular

formula C8H14O4.[1]
[1]

¹H Nuclear Magnetic

Resonance (¹H-NMR)

Spectroscopy

Signals corresponding to the

protons of the cyclohexyl ring

and the acetic acid moiety.[1]

[1]

¹³C Nuclear Magnetic

Resonance (¹³C-NMR)

Spectroscopy

Resonances confirming the

eight carbon atoms of the

structure.[1]

[1]

Biological Activity: Antiviral Effects
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Rengynic acid has been identified as a potent antiviral agent against the Respiratory Syncytial

Virus (RSV) in in vitro studies.[1] RSV is a common respiratory virus that can cause severe

illness, particularly in infants and older adults. The discovery of a novel anti-RSV compound

from a natural source like Forsythia suspensa is of significant interest for the development of

new therapeutic strategies.

Mechanism of Action
The precise mechanism by which Rengynic acid exerts its antiviral effect on RSV has not

been fully elucidated. Further research is necessary to identify the specific viral or host cell

targets of Rengynic acid and to understand the signaling pathways involved in its antiviral

activity.

A hypothetical workflow for investigating the anti-RSV mechanism of Rengynic acid is

presented below.

In Vitro Studies

Mechanism of Action Studies

RSV-infected Cell Culture Rengynic Acid Treatment

Viral Titer Assay (e.g., Plaque Assay)

Cytotoxicity Assay (e.g., MTT)

Viral Entry/Binding AssayInvestigate

Viral Replication Assay (e.g., RT-qPCR)

Investigate

Viral Protein Expression (e.g., Western Blot)Investigate

Host Factor Analysis (e.g., Gene Expression Profiling)

Investigate

Click to download full resolution via product page

Caption: Hypothetical workflow for elucidating the anti-RSV mechanism of Rengynic acid.

Experimental Protocols
The following section details the experimental methodology for the isolation of Rengynic acid
from Forsythia suspensa seeds as described in the initial report.[1]

Isolation of Rengynic Acid
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Objective: To isolate Rengynic acid from the seeds of Forsythia suspensa.

Materials:

Dried seeds of Forsythia suspensa

Methanol

Silica gel for column chromatography

Appropriate solvents for elution (e.g., chloroform-methanol gradients)

Rotary evaporator

Freeze dryer

Procedure:

Extraction: The dried and powdered seeds of Forsythia suspensa are extracted exhaustively

with methanol at room temperature. The methanolic extract is then concentrated under

reduced pressure using a rotary evaporator to yield a crude extract.

Fractionation: The crude extract is subjected to column chromatography on a silica gel

column.

Elution: The column is eluted with a gradient of increasing polarity, typically starting with

chloroform and gradually increasing the proportion of methanol.

Purification: Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing the compound of interest are pooled and further purified by repeated

column chromatography or other purification techniques such as preparative high-

performance liquid chromatography (HPLC) until a pure compound is obtained.

Characterization: The structure of the isolated pure compound is then elucidated using

spectroscopic methods including IR, MS, ¹H-NMR, and ¹³C-NMR.

The general workflow for the isolation and purification of Rengynic acid is depicted in the

following diagram.
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Dried Seeds of Forsythia suspensa

Methanol Extraction

Concentration (Rotary Evaporator)

Crude Methanolic Extract

Silica Gel Column Chromatography

Fraction Collection and TLC Monitoring

Further Purification (e.g., HPLC)

Pure Rengynic Acid

Spectroscopic Analysis (IR, MS, NMR)

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Rengynic acid.
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Future Perspectives
Rengynic acid represents a promising lead compound for the development of novel antiviral

drugs. Future research should focus on the following areas:

Total Synthesis: Development of a synthetic route to Rengynic acid and its analogs to

enable structure-activity relationship (SAR) studies.

Stereochemical Determination: Unambiguous determination of the absolute and relative

stereochemistry of the chiral centers in the molecule.

Mechanism of Action Studies: In-depth investigation of the molecular mechanism underlying

its anti-RSV activity.

In Vivo Efficacy: Evaluation of the antiviral efficacy and safety of Rengynic acid in animal

models of RSV infection.

Broad-Spectrum Antiviral Activity: Screening of Rengynic acid against a broader panel of

viruses to explore its potential as a broad-spectrum antiviral agent.

Conclusion
Rengynic acid, a dihydroxycyclohexyl acetic acid derivative from Forsythia suspensa, has

emerged as a natural product with significant antiviral potential against RSV. This technical

guide has summarized the current knowledge on its chemical structure, properties, and

biological activity. The provided experimental protocols and future research directions aim to

facilitate further investigation into this promising compound, with the ultimate goal of translating

this discovery into a clinically effective antiviral therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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